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Compound of Interest

Compound Name: Butyrospermol

Cat. No.: B1668138 Get Quote

Essential Safety and Handling Guide for
Butyrospermol
Disclaimer: This document provides essential safety and logistical information for handling

Butyrospermol based on general laboratory safety principles for solid organic compounds. A

specific Safety Data Sheet (SDS) for pure Butyrospermol is not readily available. Therefore, it

is crucial to conduct a thorough risk assessment before handling this compound.[1][2][3][4][5]

This guidance is intended for use by trained professionals, including researchers, scientists,

and drug development experts.

Butyrospermol is a naturally occurring triterpene alcohol found in various plants, including the

shea tree (Butyrospermum parkii).[6] While ingredients derived from shea butter are generally

considered to have low toxicity, the hazards of the pure compound have not been extensively

studied.[7][8][9] Therefore, treating Butyrospermol with a prudent level of caution is essential.

Risk Assessment and Planning
Before any handling of Butyrospermol, a comprehensive risk assessment is mandatory.[1][2]

This is especially critical in the absence of a specific SDS. The assessment should consider the

quantity of the substance being used, the nature of the procedure, and the potential for dust

generation.

Key considerations for your risk assessment should include:
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Potential Hazards: Although not well-documented for the pure compound, consider potential

skin or eye irritation from the powder. The flammability of fine organic powders should also

be considered.

Exposure Routes: The primary routes of exposure are inhalation of the powder and skin

contact.[1] Ingestion is also a possibility in case of poor laboratory hygiene.

Control Measures: Implement a combination of engineering controls, administrative controls,

and personal protective equipment (PPE) to minimize exposure.

Personal Protective Equipment (PPE)
A standard suite of PPE is required for handling Butyrospermol powder to prevent contact and

inhalation.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are mandatory.[10][11]

[12] Gloves should be inspected for any damage before use and disposed of properly after

handling the compound.

Eye Protection: Safety glasses with side shields are the minimum requirement.[10] For

procedures with a higher risk of splashing or dust generation, chemical splash goggles

should be worn.[13]

Skin and Body Protection: A laboratory coat is essential to protect street clothing and skin

from contamination.[10] Ensure it is fully buttoned.

Respiratory Protection: If there is a risk of inhaling dust, such as when weighing or

transferring large quantities of the powder, a respirator may be necessary.[14] Work should

ideally be conducted in a fume hood or a ventilated enclosure to minimize airborne particles.

[14][15]

Handling and Operational Plan
Adherence to standard laboratory operating procedures is crucial for the safe handling of

Butyrospermol.

Receiving and Storage: Upon receipt, label the container with the date. Store

Butyrospermol in a cool, dry, and well-ventilated area, away from incompatible materials.
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[11]

Weighing and Transfer:

Handle Butyrospermol powder in a designated area, such as a chemical fume hood or a

powder handling enclosure, to contain any dust.[14][15]

Use disposable weigh boats to avoid cross-contamination.[15]

When transferring the powder, do so carefully to minimize the creation of airborne dust.

Avoid pouring the powder from a height.[15]

Keep the container sealed when not in use.[15]

General Hygiene:

Do not eat, drink, or apply cosmetics in the laboratory.[16]

Wash hands thoroughly with soap and water after handling the compound, before leaving

the laboratory, and before eating or drinking.[16]

Disposal Plan
Proper disposal of chemical waste is essential to ensure safety and environmental protection.

Waste Identification: Butyrospermol, in the absence of definitive hazard data, should be

treated as chemical waste.

Solid Waste:

Contaminated materials such as gloves, weigh boats, and paper towels should be

collected in a designated, labeled hazardous waste container.

For the disposal of unused or expired Butyrospermol, it should be treated as chemical

waste and disposed of through your institution's hazardous waste management program.

Liquid Waste: If Butyrospermol is dissolved in a solvent, the resulting solution should be

collected in an appropriate, labeled liquid hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.solubilityofthings.com/safety-and-handling-organic-compounds-lab
https://www.benchchem.com/product/b1668138?utm_src=pdf-body
https://aircleansystems.com/application-notes/powder-handling
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://afd.calpoly.edu/ehs/docs/sop_lab_use_of_chemicals.pdf
https://afd.calpoly.edu/ehs/docs/sop_lab_use_of_chemicals.pdf
https://www.benchchem.com/product/b1668138?utm_src=pdf-body
https://www.benchchem.com/product/b1668138?utm_src=pdf-body
https://www.benchchem.com/product/b1668138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical and Toxicological Data
The following table summarizes the available quantitative data for Butyrospermol. Note the

absence of specific toxicity data.

Property Value Source

Chemical Formula C₃₀H₅₀O [6]

Molecular Weight 426.7 g/mol [6]

Appearance Solid (powder/crystalline) Assumed

logP 7.95 [17]

Topological Polar Surface Area

(TPSA)
20.23 Å² [17]

Acute Toxicity (Oral)

No data available for the pure

compound. Ingredients derived

from shea butter have low

toxicity.[7][8][9]

N/A

Skin Sensitization

Predicted to have low

potential.[17] Shea butter-

derived ingredients are not

considered sensitizers.[7][9]

N/A

Carcinogenicity
Predicted to be non-

carcinogenic.[17]
N/A

Visualizations
Workflow for Handling a Chemical with an Unavailable
SDS
The following diagram outlines the logical steps to be taken when handling a chemical for

which a specific Safety Data Sheet is not available.
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Start: New Chemical (Butyrospermol) Received

Search for Specific Safety Data Sheet (SDS)

SDS Found?

Follow SDS Guidelines for PPE, Handling, and Disposal

Yes

Conduct a General Risk Assessment

No

Proceed with Experiment

Consult General Laboratory Safety Protocols

Define PPE Requirements:
- Lab Coat

- Safety Glasses/Goggles
- Nitrile Gloves

- Respirator (if needed)

Establish Safe Handling Procedures:
- Use Fume Hood/Enclosure

- Minimize Dust
- Good Housekeeping

Determine Waste Disposal Route:
- Treat as Chemical Waste

End

Click to download full resolution via product page

Caption: Workflow for Handling Butyrospermol in the Absence of a Specific SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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